molecular formula C14H11ClN2O2 B5217658 3-(benzoylamino)-4-chlorobenzamide

3-(benzoylamino)-4-chlorobenzamide

Cat. No. B5217658
M. Wt: 274.70 g/mol
InChI Key: IUWLUDSTOMSYAK-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of compounds similar to “3-(benzoylamino)-4-chlorobenzamide” has been reported in the literature. For instance, the synthesis of new analogs of N-substituted (benzoylamino)-1,2,3,6-tetrahydropyridines involves partial reduction of N-substituted ylides into 1,2,3,6-THPs . Another method involves the hydrolysis of ethyl-o-(mesitylenesulfonyl) acetohydroxymate with 70% HClO4 and p-dioxane at 0°C for 45 min . However, the specific synthesis process for “3-(benzoylamino)-4-chlorobenzamide” is not explicitly mentioned in the available resources.


Molecular Structure Analysis

The molecular structure of “3-(benzoylamino)-4-chlorobenzamide” is not explicitly described in the available resources. However, similar compounds have been analyzed using techniques such as single crystal X-ray analysis . These techniques provide insights into the molecular and crystal structures of the compounds, including their intermolecular interactions and stabilization mechanisms .


Chemical Reactions Analysis

The chemical reactions involving “3-(benzoylamino)-4-chlorobenzamide” are not explicitly mentioned in the available resources. However, similar compounds have been synthesized using various reactions, including intra- and intermolecular reactions leading to the formation of various derivatives .


Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(benzoylamino)-4-chlorobenzamide” are not explicitly mentioned in the available resources. However, similar compounds have been analyzed for their physical, mechanical, and chemical properties .

Mechanism of Action

The mechanism of action of “3-(benzoylamino)-4-chlorobenzamide” is not explicitly mentioned in the available resources. However, compounds with similar structures have been studied for their potential therapeutic effects. For instance, compounds targeting ribonucleases have been studied for their potential to perturb RNA biology .

Safety and Hazards

The safety data sheet for a similar compound, 3-BENZOYLAMINO-BENZOIC ACID, suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. It also recommends using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .

Future Directions

properties

IUPAC Name

3-benzamido-4-chlorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11ClN2O2/c15-11-7-6-10(13(16)18)8-12(11)17-14(19)9-4-2-1-3-5-9/h1-8H,(H2,16,18)(H,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IUWLUDSTOMSYAK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(=O)N)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11ClN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

274.70 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Benzoylamino)-4-chlorobenzamide

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